2-((2,5-dimethylbenzyl)thio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-3-[(4-methoxyphenyl)methyl]-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C29H27N3O2S/c1-19-9-10-20(2)23(15-19)18-35-29-31-26-25(22-7-5-4-6-8-22)16-30-27(26)28(33)32(29)17-21-11-13-24(34-3)14-12-21/h4-16,30H,17-18H2,1-3H3
• InChI Key: FSGXLPHYDZUBDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)OC)NC=C3C5=CC=CC=C5
• Molecular Formula: C29H27N3O2S
• Molecular Weight: 481.6 g/mol

Description

2-((2,5-dimethylbenzyl)thio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C29H27N3O2S and its molecular weight is 481.61. The purity is usually 95%.
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Scientific Research Applications

Antifungal Applications

Pyrimidine derivatives have been synthesized and tested for antifungal effects against significant types of fungi like Aspergillus terreus and Aspergillus niger. These studies suggest potential for the development of new antifungal agents based on pyrimidine chemistry (Jafar et al., 2017).

Anti-inflammatory and Analgesic Agents

Research involving the synthesis of novel benzodifuranyl and pyrimidine derivatives has shown significant anti-inflammatory and analgesic activities. These findings indicate the potential for pyrimidine-based compounds in creating new medications for treating inflammation and pain (Abu‐Hashem et al., 2020).

Corrosion Inhibition

Pyrimidine derivatives have also been explored for their applications in corrosion inhibition, specifically for carbon steel in acidic mediums. This highlights an industrial application of pyrimidine chemistry beyond the pharmaceutical scope (Abdallah et al., 2018).

Antibacterial Agents

The synthesis of diamino-benzylpyrimidines has resulted in compounds with high in vitro activity against anaerobic organisms, suggesting their potential as antibacterial agents. This research underscores the versatility of pyrimidine compounds in addressing various bacterial infections (Roth et al., 1989).

Antiviral Properties

Studies on pyrimidine derivatives have also shown promising anti-HIV-1 activity, indicating the potential for these compounds in developing antiviral medications (Novikov et al., 2004).

Antiproliferative Activity

Pyrimidine derivatives have been synthesized and evaluated for their antiproliferative ability on human tumor cell lines, showcasing the potential for cancer treatment applications (Marini et al., 2008).